Cas no 59180-93-7 (Thiourea, N-(5-chloro-2-pyridinyl)-N'-methyl-)

• Product Name: Thiourea, N-(5-chloro-2-pyridinyl)-N'-methyl-
• CAS No: 59180-93-7
• MF: C₇H₈ClN₃S
• MW: 201.676518440247
• CID: 339576
• PubChem ID: 19686293
• Update Time: 2025-04-19

Thiourea, N-(5-chloro-2-pyridinyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(5-chloro-2-pyridinyl)-N'-methyl-
• 1-(5-chloropyridin-2-yl)-3-methylthiourea
• N-(5-Chloropyridin-2-yl)-N'-methylthiourea
• DTXSID90599195
• 59180-93-7
• AKOS003721446

• Inchi： 1S/C7H8ClN3S/c1-9-7(12)11-6-3-2-5(8)4-10-6/h2-4H,1H3,(H2,9,10,11,12)
• InChI Key： KOPWVUCCKATNQI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(NC)=S

Computed Properties

• Exact Mass: 201.01294
• Monoisotopic Mass: 201.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 36.95